Cas no 1187162-85-1 (3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine)

• Product Name: 3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine
• CAS No: 1187162-85-1
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 4729759
• PubChem ID: 43468023
• Update Time: 2025-06-12

3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine
• D-Valine, N-[[(1,1-dimethylethyl)amino]carbonyl]-3-methyl-
• VU0549319-1
• N-[(tert-butylamino)carbonyl]-3-methylvaline
• EN300-236553
• HY-W031930
• 2-(3-(tert-butyl)ureido)-3,3-dimethylbutanoic acid
• BCP12572
• SCHEMBL635859
• 2-(tert-butylcarbamoylamino)-3,3-dimethylbutanoic acid
• MFCD12796012
• 1187162-85-1
• F9995-0209
• DA-65842
• 2-[(tert-butylcarbamoyl)amino]-3,3-dimethylbutanoic acid
• SY116211
• CS-0075954
• AKOS009501905
• 1155278-31-1

• Inchi： 1S/C11H22N2O3/c1-10(2,3)7(8(14)15)12-9(16)13-11(4,5)6/h7H,1-6H3,(H,14,15)(H2,12,13,16)/t7-/m0/s1
• InChI Key： RAAPXVRHYBAJQU-ZETCQYMHSA-N
• SMILES： C(O)(=O)[C@@H](C(C)(C)C)NC(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine

Research Brief on 3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine (CAS: 1187162-85-1)

3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine (CAS: 1187162-85-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique valine derivative structure, has been investigated for its potential applications in drug development, particularly in the context of protease inhibition and peptide-based therapeutics. Recent studies have highlighted its role as a key intermediate or building block in the synthesis of more complex bioactive molecules, underscoring its importance in medicinal chemistry.

The compound's chemical structure, featuring a tert-butyl carbamoyl group and a methylated valine backbone, lends itself to enhanced stability and bioavailability, making it a promising candidate for further exploration. Research efforts have focused on optimizing its synthesis, understanding its mechanism of action, and evaluating its efficacy in various biological systems. The CAS number 1187162-85-1 serves as a critical identifier for tracking its use in academic and industrial settings, ensuring consistency in research reporting and regulatory compliance.

Recent advancements in the field have revealed that 3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine exhibits notable inhibitory activity against specific proteases, which are often implicated in pathological conditions such as cancer and inflammatory diseases. Studies utilizing high-throughput screening and molecular docking techniques have provided insights into its binding affinity and selectivity, paving the way for its potential incorporation into targeted therapeutic agents. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) methodologies has facilitated its use in the development of novel peptide conjugates with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its versatility. Researchers have successfully employed it as a scaffold for the design of peptidomimetics, which mimic the structure and function of natural peptides but offer greater metabolic stability. This approach has been particularly valuable in addressing challenges associated with peptide-based drug delivery, such as rapid degradation and poor membrane permeability. Furthermore, its incorporation into larger molecular frameworks has demonstrated synergistic effects, enhancing the overall therapeutic potential of the resulting compounds.

In conclusion, 3-Methyl-N-[(2-methyl-2-propanyl)carbamoyl]-D-valine (CAS: 1187162-85-1) represents a promising avenue for future research in chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for the development of next-generation therapeutics. Ongoing studies are expected to further elucidate its mechanisms and expand its applications, solidifying its role in the advancement of precision medicine.